Cas no 658683-30-8 (Benzoic acid, 2-(aminomethyl)-5-chloro-)

• Product Name: Benzoic acid, 2-(aminomethyl)-5-chloro-
• CAS No: 658683-30-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 1693780
• Update Time: 2024-09-02

Benzoic acid, 2-(aminomethyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminomethyl)-5-chloro-

• Inchi： 1S/C8H8ClNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： ATYKFZPYPABAPV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC=C1CN

Computed Properties

• Exact Mass: 185.02444

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 335.0±27.0 °C(Predicted)
• PSA: 63.32
• pka: 3.03±0.36(Predicted)